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Acid Brown 425 UV-visible absorbance profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acid Brown 425

CAS No.: 119509-49-8

Cat. No.: S1820944

Chemical Identification of Acid Brown 425

The table below summarizes the basic identifying information for Acid Brown 425:

Property Description

Chemical Name C.1. Acid Brown 425 [1]
CAS Registry Number 119509-49-8 [2] [1]
Chemical Class Azo metal complex dye [1]
Common Applications Textile dye (brown) [1]

Research Context and Analysis Methods

Acid Brown 425 has been used in scientific research, particularly in studies on photodegradation, which is
a process to break down dyes in wastewater [3] [4] [5]. The experimental workflows from these studies can

guide how its absorbance profile is analyzed.

The following diagram illustrates the general workflow for monitoring dye photodegradation using UV-

Visible spectroscopy, as applied in the research on Acid Brown 425.
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In these studies, researchers used Ultraviolet-Visible Diode Array Detection (UV-Vis-DAD) to monitor the
degradation process [3]. A powerful data analysis technique called Multivariate Curve Resolution-
Alternating Least Squares (MCR-ALS) was applied to the spectral data to resolve the concentration and

spectral profiles of the original dye and its degradation products, even when their spectra overlapped [3].

A notable finding was that Acid Brown 425 was consistently the most persistent dye in a mixture with

Acid Red 97 and Acid Orange 61, meaning it degraded more slowly under the same conditions [4] [5].
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A Path Forward for Your Research

Since the core data you requested is not publicly available, here are concrete steps you can take:

e Source a Pure Standard: Purchase a pure sample of Acid Brown 425 from a chemical supplier like
BOC Sciences [2] to generate your own high-quality absorbance data.

¢ Consult Related Dyes: Look for published spectra of other azo metal complex dyes with similar
structures; their absorbance profiles may offer a reasonable approximation.

¢ Focus on Methodology: The MCR-ALS technique [3] is highly relevant if your goal is to study the
dye in a complex mixture, as it can help resolve its profile even when direct measurement isn't
possible.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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